![molecular formula C7H12N2 B1595601 4-Ethyl-3,5-dimethyl-1H-pyrazole CAS No. 7554-67-8](/img/structure/B1595601.png)
4-Ethyl-3,5-dimethyl-1H-pyrazole
Overview
Description
4-Ethyl-3,5-dimethyl-1H-pyrazole is an organic compound that belongs to the class of pyrazole carboxylic acids and derivatives . These are heterocyclic compounds containing a pyrazole ring .
Synthesis Analysis
The synthesis of pyrazole compounds, including this compound, involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system . A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as “CNN” building block to terminal alkynes provides pyrazoles . One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride readily formed pyrazoline intermediates under mild conditions .Molecular Structure Analysis
The molecular structure of this compound is characterized by a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms . The molecular weight of this compound is 124.19 .Chemical Reactions Analysis
Pyrazoles, including this compound, exhibit tautomerism, which may influence their reactivity . This phenomenon can impact the synthetic strategies where pyrazoles take part, as well as the biological activities of targets bearing a pyrazole moiety .Scientific Research Applications
Tautomerism and Structural Analysis
- Annular Tautomerism of NH-Pyrazoles : The study of the structures of four NH-pyrazoles, including compounds similar to 4-Ethyl-3,5-dimethyl-1H-pyrazole, reveals insights into their tautomerism. These compounds crystallize forming sheets stabilized by complex patterns of hydrogen bonds, indicating the significance of tautomerism in solution and solid states (Cornago et al., 2009).
Synthesis and Reactivity
Reaction with Hydrazines : A study demonstrates the reaction of a compound structurally related to this compound with substituted hydrazines, yielding mixtures of regioisomeric pyrazoles. This indicates potential applications in synthesizing diverse pyrazole-based compounds (Mikhed’kina et al., 2009).
Synthesis of Pyrazole Derivatives : A study focusing on the synthesis of 3,5-dimethyl-4-aminomethylpyrazole ligands highlights the process of creating new water-soluble pyrazolate rhodium(I) complexes, suggesting potential applications in organometallic chemistry (Esquius et al., 2000).
Biological and Chemical Properties
Antimicrobial and Anticancer Agents : Research into pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives suggests potential as antimicrobial and anticancer agents. This implies the biological importance of compounds structurally similar to this compound (Hafez et al., 2016).
Corrosion Inhibition : A DFT study of bipyrazole derivatives, including compounds analogous to this compound, indicates their potential activity as corrosion inhibitors. The study analyzes the inhibition efficiencies and reactive sites of these compounds, relevant in material science and engineering (Wang et al., 2006).
Safety and Hazards
Future Directions
Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . Their popularity has skyrocketed since the early 1990s . The current trends in organic synthesis and medicinal chemistry are shown in convergence with the principles and metrics of green chemistry such as “metal-free” and “solvent-free” reactions, green solvent, homo- and heterogeneous catalyst, multicomponent reactions (MCR), one-pot process, atomic efficiency, molecular docking, primary screening .
Mechanism of Action
Target of Action
Pyrazole derivatives have been known to exhibit a wide range of biological activities, including roles as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents .
Mode of Action
Pyrazoles generally interact with their targets through the formation of hydrogen bonds and hydrophobic interactions . The presence of the pyrazole ring, characterized by a five-membered heterocyclic structure featuring two neighboring nitrogen atoms, is crucial for these interactions .
Biochemical Pathways
Pyrazole derivatives have been implicated in various biochemical pathways due to their diverse biological activities .
Pharmacokinetics
The compound is a solid at room temperature, which may influence its bioavailability .
Result of Action
Pyrazole derivatives have been known to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Properties
IUPAC Name |
4-ethyl-3,5-dimethyl-1H-pyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2/c1-4-7-5(2)8-9-6(7)3/h4H2,1-3H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGSZBMLUKBKFIH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(NN=C1C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50341410 | |
Record name | 4-Ethyl-3,5-dimethyl-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50341410 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7554-67-8 | |
Record name | 4-Ethyl-3,5-dimethylpyrazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7554-67-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Ethyl-3,5-dimethyl-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50341410 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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